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Compound of Interest

Compound Name: Diethylglycine

Cat. No.: B167607

Essential guidelines for the safe and compliant disposal of Diethylglycine, ensuring the
protection of laboratory personnel and the environment.

For researchers and scientists in drug development, the proper management of chemical waste
is a critical component of laboratory safety and regulatory compliance. This document provides
a detailed, step-by-step procedure for the disposal of Diethylglycine, a versatile amino acid
derivative used in pharmaceutical research and development. Adherence to these guidelines
will help mitigate risks and ensure that waste is handled in a safe and environmentally
responsible manner.

Pre-Disposal Safety and Hazard Assessment

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for Diethylglycine. While a specific SDS for Diethylglycine was not found in the
immediate search, information for similar compounds like N,N-Dimethylglycine and the parent
compound Glycine, along with general chemical safety principles, informs these guidelines.
Always prioritize the SDS for the specific chemical you are using.

Key Hazard Considerations:

« Irritant: N,N-Diethylglycine is classified as causing skin and serious eye irritation, and may
cause respiratory irritation.[1]
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» Solid Form: Diethylglycine is typically a white to off-white powder.[2] While not inherently a
dust explosion risk in its delivered form, the accumulation of fine dust can create an
explosion hazard.[3]

o Solubility: It is soluble in water.[4]

Quantitative Data Summary

The following table summarizes key data for Diethylglycine and a related compound, which is
essential for assessing its properties for safe handling and disposal.

N,N-
Property Diethylglycine Dimethylglycine
(for comparison)

Glycine (for
comparison)

Molecular Formula C6H13NO2 C4H9NO2 C2H5NO2
Molecular Weight 131.17 g/mol [1] Not specified 75.07 g/mol [4]
White to off-white - ] )
Appearance Not specified White powder solid[4]
powder[2]
Solubility in Water Soluble[4] Not specified Soluble[4]
- - 5.9-6.4 (5% aqueous
pH Not specified Not specified _
solution)[4]
] ) Harmful if Not classified as
Primary Hazards Irritant[1]
swallowed[3] hazardous

Detailed Disposal Protocol

The disposal of Diethylglycine must be conducted in accordance with federal, state, and local
environmental regulations. The Resource Conservation and Recovery Act (RCRA) governs the
management of hazardous waste.[5][6]

Step 1: Segregation of Waste

Proper segregation is the first and most critical step in chemical waste management.[5][7][8]
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» Solid Waste: Collect un-used or contaminated solid Diethylglycine in a designated, properly
labeled hazardous waste container.[8]

e Liquid Waste: Solutions containing Diethylglycine should be collected in a separate,
compatible liquid waste container. Do not mix with other incompatible waste streams, such
as strong acids or bases.[7]

o Contaminated Labware: Sharps, such as needles and broken glass, must be placed in a
designated sharps container.[8] Other contaminated labware like gloves and wipes should be
collected in a separate, clearly labeled container for solid chemical waste.[6]

Step 2: Container Management
The choice and handling of waste containers are crucial to prevent leaks and accidents.[5]

» Compatibility: Ensure the waste container is chemically compatible with Diethylglycine.
High-density polyethylene (HDPE) containers are generally suitable.

» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("Diethylglycine”), and the associated hazards (e.qg., "lrritant").[7]

o Closure: Keep waste containers tightly sealed except when adding waste.[6][7]
Step 3: Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the
laboratory.[6]

o Location: The SAA should be at or near the point of generation and under the control of
laboratory personnel.[5]

e Secondary Containment: Store liquid waste containers in secondary containment trays to
capture any potential leaks.[5][7]

e Segregation: Do not store incompatible chemicals together.[5]

Step 4: Disposal and Removal
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e Do Not Dispose Down the Drain: Diethylglycine should not be disposed of down the

sanitary sewer.[9]

» Professional Disposal Service: Arrange for the collection of the hazardous waste by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal company.[6][10]

o Empty Containers: An empty container that has held Diethylglycine should be triple-rinsed
with a suitable solvent (such as water). The rinsate must be collected and disposed of as
hazardous waste.[10] After rinsing, deface the label and dispose of the container as regular
trash or according to your institution's guidelines.[9][10]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Diethylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Diethylglycine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167607#diethylglycine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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